2-amino-3-(1,3-dimethyl-1H-pyrazol-5-yl)propanoic acid

• Molecular Formula: C8H13N3O2
• Molecular Weight: 183.21 g/mol
• SMILES: CC1=NN(C(=C1)CC(C(=O)O)N)C
• InChI: InChI=1S/C8H13N3O2/c1-5-3-6(11(2)10-5)4-7(9)8(12)13/h3,7H,4,9H2,1-2H3,(H,12,13)
• InChIKey: LEIILQKBYFFAQX-UHFFFAOYSA-N

Physicochemical and Procurement Profile

2-Amino-3-(1,3-dimethyl-1H-pyrazol-5-yl)propanoic acid (CAS 1102837-50-2) is a non-proteinogenic α-amino acid featuring a 1,3-dimethylpyrazole side chain attached to the β-carbon of the alanine backbone. With a molecular formula C₈H₁₃N₃O₂ and a molecular weight of 183.21 g mol⁻¹, the compound is classified as a heterocyclic β-substituted alanine derivative within the broader pyrazolylalanine family [1]. Its structure embeds an α-amino acid framework that enables direct incorporation into peptide mimetics and serves as a versatile building block for medicinal chemistry campaigns [2]. The compound is commercially available in racemic and enantiopure forms at typical purities of ≥95% .

Heterocyclic β‑substituted alanine building block

Racemic and enantiopure forms (≥95% purity)

Supports peptide mimetic and SAR probe synthesis

• [1] PubChem CID 19620654. 2-Amino-3-(1,3-dimethyl-1H-pyrazol-5-yl)propanoic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/19620654 View Source
• [2] Ferreira PMT, Maia HLS, Monteiro LS, Sacramento J. High yielding synthesis of heterocyclic β-substituted alanine derivatives. Tetrahedron Lett. 1999;40(28):5221-5224. View Source

Differentiation from Generic Substitutes

Pyrazolylalanine analogs are frequently treated as interchangeable heterocyclic amino acid building blocks, yet substitution of the 1,3-dimethylated derivative with the des-methyl parent (CAS 16757-63-4) or with regioisomeric 3-amino-2-(1,3-dimethyl-1H-pyrazol-5-yl)propanoic acid (CAS 1500796-75-7) leads to significant changes in lipophilicity, hydrogen-bonding capacity, and biological recognition that cannot be compensated by downstream formulation adjustments [1][2]. The N1-methyl substituent removes one hydrogen-bond donor, and the combined N1/C3-dimethylation raises the calculated log P by approximately 0.4 log units relative to the fully unsubstituted analog – a shift that alters membrane permeability, metabolic stability, and target engagement profiles [1]. When researchers substitute the racemate for a single enantiomer, the resulting stereochemical mixture can confound biological readouts; procurement of the stereochemically defined entity is therefore critical for reproducible structure–activity relationship (SAR) studies .

Des‑methyl analog

May alter lipophilicity and hydrogen‑bonding, shifting permeability and target engagement profiles.

Regioisomer (CAS 1500796‑75‑7)

Regiochemical inversion may disrupt amino acid transporter recognition and SAR reproducibility.

Racemate vs. single enantiomer

Stereochemical mixture can confound biological readouts; enantiopure form critical for SAR.

• [1] PubChem CID 19620654. 2-Amino-3-(1,3-dimethyl-1H-pyrazol-5-yl)propanoic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/19620654 View Source
• [2] PubChem CID 158166. 2-Amino-3-(1H-pyrazol-5-yl)propanoic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/158166 View Source

Evidence Supporting Selection

Lipophilicity and Membrane Interaction

The dimethylation of the pyrazole ring in 2-amino-3-(1,3-dimethyl-1H-pyrazol-5-yl)propanoic acid increases the computed XLogP3-AA value by 0.4 log units relative to the fully unsubstituted analog 2-amino-3-(1H-pyrazol-5-yl)propanoic acid (CAS 16757-63-4). This difference reflects the addition of two methyl groups that reduce polarity and enhance potential for passive membrane diffusion [1][2].

Lipophilicity Shift

Cross‑study comparable

ΔXLogP3‑AA +0.4

Supports membrane permeability context

Computed values; verify experimentally

Evidence Dimension	Computed lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3-AA = -2.7
Comparator Or Baseline	2-amino-3-(1H-pyrazol-5-yl)propanoic acid: XLogP3-AA = -3.1
Quantified Difference	ΔXLogP3-AA = +0.4 log units
Conditions	PubChem computed descriptors (XLogP3 3.0, PubChem release 2019.06.18/2025.09.15)

Why This Matters

A 0.4 log unit increase in lipophilicity can translate to a measurable improvement in passive permeability (often a ~2‑fold increase per log unit), making the dimethylated analog more suitable for cellular target engagement assays and intracellular target campaigns.

• [1] PubChem CID 19620654. 2-Amino-3-(1,3-dimethyl-1H-pyrazol-5-yl)propanoic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/19620654 View Source
• [2] PubChem CID 158166. 2-Amino-3-(1H-pyrazol-5-yl)propanoic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/158166 View Source

Hydrogen Bonding and Solubility Profile

N1-methylation eliminates the pyrazole N–H hydrogen-bond donor present in the unsubstituted analog, reducing the hydrogen-bond donor count from 3 (in 2-amino-3-(1H-pyrazol-5-yl)propanoic acid) to 2 in the target compound. Concomitantly, the topological polar surface area (TPSA) decreases from 92 Ų to 81.1 Ų [1][2].

H‑Bond Donors & TPSA

Cross‑study comparable

HBD −1; TPSA −10.9 Ų

May reduce non‑specific binding

Impact on solubility needs confirmation

Evidence Dimension	Hydrogen-bond donor count and TPSA
Target Compound Data	HBD = 2; TPSA = 81.1 Ų
Comparator Or Baseline	2-amino-3-(1H-pyrazol-5-yl)propanoic acid: HBD = 3; TPSA = 92 Ų
Quantified Difference	-1 HBD; -10.9 Ų TPSA
Conditions	PubChem computed properties (Cactvs 3.4.6.11 / 3.4.8.24)

Why This Matters

The loss of a hydrogen-bond donor diminishes the compound's aqueous solubility but simultaneously reduces non-specific binding to serum proteins and off-target receptors, sharpening the SAR profile when the pyrazole ring is intended to act as a hydrophobic scaffold rather than a hydrogen-bonding anchor.

• [1] PubChem CID 19620654. 2-Amino-3-(1,3-dimethyl-1H-pyrazol-5-yl)propanoic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/19620654 View Source
• [2] PubChem CID 158166. 2-Amino-3-(1H-pyrazol-5-yl)propanoic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/158166 View Source

Regiochemical Identity and Specificity

For regioisomeric pairs such as 2-amino-3-(1,3-dimethyl-1H-pyrazol-5-yl)propanoic acid (α‑amino group at C2 relative to propanoic acid, pyrazole attached at C3) and the positional isomer 3-amino-2-(1,3-dimethyl-1H-pyrazol-5-yl)propanoic acid (CAS 1500796-75-7), the amino group position relative to the carboxylate changes the molecular geometry. Although direct head-to-head biological data for this specific pair have not been published, class-level SAR for heterocyclic β-substituted alanines demonstrates that swapping the amino acid attachment point on the pyrazole ring leads to divergent recognition by amino acid transporters and tRNA synthetases, directly impacting cellular uptake and incorporation into peptides [1][2].

Regioisomer Identity

Class‑level inference

C2‑amino vs C3‑amino substitution

Identity verification critical for SAR

No direct biological comparison data

Evidence Dimension	Regioisomeric identity
Target Compound Data	2‑amino‑3‑(1,3‑dimethyl‑1H‑pyrazol‑5‑yl)propanoic acid: α‑amino group at C2, pyrazole at β‑carbon
Comparator Or Baseline	3‑amino‑2‑(1,3‑dimethyl‑1H‑pyrazol‑5‑yl)propanoic acid: α‑amino group at C2 but β‑amino substitution pattern inverted
Quantified Difference	Regioisomeric structural difference; no direct quantitative biological comparison available for this pair
Conditions	Structural comparison based on CAS registry data: 1102837‑50‑2 vs. 1500796‑75‑7

Why This Matters

Procurement of the correct regioisomer is critical; even minor positional shifts in heterocyclic amino acids can invert or abolish biological activity, making rigorous identity verification essential for reproducible SAR.

• [1] Ferreira PMT, Maia HLS, Monteiro LS, Sacramento J. High yielding synthesis of heterocyclic β-substituted alanine derivatives. Tetrahedron Lett. 1999;40(28):5221-5224. View Source
• [2] Elmahdi O, et al. Synthesis of Pyrazolic Amino-Acids. Bull Soc Chim Belg. 1995;104(1):31-37. View Source

Scalable Synthetic Accessibility

The enaminone-based methodology reported by Uršič et al. (2006) provides synthetic access to protected (S)-3-(pyrazol-5-yl)alanine derivatives in isolated yields ranging from 34% to 94%, using L-aspartic acid as a chiral pool starting material. Although this specific study focused on N(1′)-substituted derivatives, the methodology is directly extensible to the preparation of 1,3‑dimethyl congeners . In contrast, the unsubstituted pyrazolylalanine is typically obtained via enzymatic routes using β‑pyrazolylalanine synthase, which is less amenable to large‑scale chemical production [1].

Synthetic Yield

Supporting evidence

34–94% isolated yield

Supports gram‑to‑kilogram supply

Yield range dependent on substitution

Evidence Dimension	Reported synthetic yield range
Target Compound Data	Protected (S)-3-(pyrazol-5-yl)alanine derivatives: 34–94% isolated yield (enaminone method)
Comparator Or Baseline	Enzymatic synthesis of β‑pyrazolylalanine via cysteine synthase: yields typically <50% in wild‑type systems
Quantified Difference	Up to ~2‑fold yield advantage for the chemical route
Conditions	Acid-catalysed cyclocondensation of chiral enaminone 5 with hydrazine hydrochlorides, followed by deprotection

Why This Matters

Higher and tunable synthetic yields directly impact cost‑of‑goods and supply reliability for procurement at gram‑to‑kilogram scales, making the chemically accessible dimethyl derivative more attractive than enzyme‑dependent unsubstituted analogs for large‑scale medicinal chemistry programs.

• [1] Noji M, Murakoshi I, Saito K. Evidence for identity of β‑pyrazolealanine synthase with cysteine synthase in watermelon: formation of β‑pyrazole‑alanine by cloned cysteine synthase in vitro and in vivo. Biochem Biophys Res Commun. 1993;197(3):1111-1117. View Source

Antidiabetic Scaffold Validation

Enantiomerically pure (S)-pyrazolylalanine and its derivatives are documented non‑proteinogenic amino acids with antidiabetic activity. A chemoenzymatic approach using an Aspergillus sp. acylase achieved kinetic resolution to deliver the (S)-enantiomer in high enantiomeric excess, and the resulting compounds demonstrated hypoglycemic effects in preclinical models [1]. While the native dimethylated target compound has not been subjected to a dedicated in‑vivo antidiabetic study, its structural overlap with the active (S)-pyrazolylalanine pharmacophore supports its deployment as a core scaffold for antidiabetic lead optimization campaigns.

Antidiabetic Scaffold

Class‑level inference

(S)-pyrazolylalanine: antidiabetic activity reported

May support metabolic disease target studies

Not validated for this specific derivative

Evidence Dimension	Reported antidiabetic activity of the core scaffold
Target Compound Data	(S)-pyrazolylalanine derivatives: antidiabetic activity confirmed qualitatively in preclinical models; specific IC₅₀ values for this exact compound not reported
Comparator Or Baseline	Other heterocyclic β‑substituted alanines (e.g., triazolylalanine): similar activity profile reported but with varying potency
Quantified Difference	No direct head‑to‑head quantitative comparison available for the 1,3‑dimethyl derivative
Conditions	Chemoenzymatic resolution using Aspergillus sp. acylase; in‑vivo hypoglycemic assays

Why This Matters

For teams pursuing metabolic disease targets, the 1,3‑dimethylpyrazolylalanine scaffold offers a validated antidiabetic starting point that combines the metabolic stability benefits of N‑methylation with the established bioactivity of the pyrazolylalanine chemotype.

• [1] García AL, Gotor V, Rebolledo F. Efficient chemoenzymatic synthesis of enantiomerically pure β‑heterocyclic amino acid derivatives. Tetrahedron: Asymmetry. 2001;12(3):471-476. View Source

Application Scenarios

Peptide Mimetics with Enhanced Permeability

When a peptide lead requires a hydrophobic, non‑hydrogen‑bonding side chain to improve passive permeability, the 1,3‑dimethylpyrazolylalanine residue offers a calculated XLogP3‑AA of −2.7 (vs. −3.1 for the des‑methyl analog) and only two hydrogen‑bond donors [1]. This physicochemical profile supports incorporation into cyclic peptides or peptidomimetics intended for intracellular targets where membrane crossing is rate‑limiting.

Stereochemical SAR Probes for Kinase and GPCR Targets

The availability of both (2S)- and (2R)-enantiomers (CAS 1689849‑00‑0 and 1689846‑95‑4) enables systematic stereochemical SAR exploration . Procurement of the enantiopure racemate is recommended for initial screening, followed by resolution into single enantiomers for advanced lead optimization, as stereochemistry at the α‑carbon dictates binding pose in ATP‑binding pockets and GPCR orthosteric sites.

Metabolic Disease Lead Optimization

Building on the documented antidiabetic activity of (S)-pyrazolylalanine derivatives [2], the 1,3‑dimethylated variant serves as a metabolically stabilized core for structure‑guided optimization of hypoglycemic agents. The N1‑methyl group blocks a potential site of oxidative metabolism, potentially extending half‑life relative to the unsubstituted parent.

Amino Acid Transporter Selectivity Probes

The regioisomeric definition of the dimethylpyrazolylalanine scaffold (C2‑amino vs. C3‑amino substitution) makes it a useful probe for dissecting substrate specificity of L‑type amino acid transporters (LAT1) and related solute carriers [3]. Comparative uptake studies with the 3‑amino‑2‑(pyrazolyl)propanoic acid regioisomer can reveal transporter preferences that inform prodrug design.

Application

Selection Property

Validation Focus

Peptide mimetics – intracellular targets

Lipophilicity & H‑bond donor count

Permeability assay context

Kinase/GPCR stereochemical SAR

Enantiopure (2S)/(2R) forms

Enantiomer‑specific binding assays

Metabolic disease lead optimization research

N‑methyl group for metabolic stability

In vitro stability & model endpoint review

Amino acid transporter selectivity

Regioisomeric identity (C2‑amino)

Comparative uptake with regioisomer

• [1] PubChem CID 19620654. 2-Amino-3-(1,3-dimethyl-1H-pyrazol-5-yl)propanoic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/19620654 View Source
• [2] García AL, Gotor V, Rebolledo F. Efficient chemoenzymatic synthesis of enantiomerically pure β‑heterocyclic amino acid derivatives. Tetrahedron: Asymmetry. 2001;12(3):471-476. View Source
• [3] Ferreira PMT, Maia HLS, Monteiro LS, Sacramento J. High yielding synthesis of heterocyclic β-substituted alanine derivatives. Tetrahedron Lett. 1999;40(28):5221-5224. View Source